Cas no 7233-30-9 (1H-imidazole, 1,1'-[(2,4,6-trimethyl-1,3-phenylene)bis(methylene)]bis-, copper(2+) salt (2:1))

1H-imidazole, 1,1'-[(2,4,6-trimethyl-1,3-phenylene)bis(methylene)]bis-, copper(2+) salt (2:1) structure
7233-30-9 structure
Product Name:1H-imidazole, 1,1'-[(2,4,6-trimethyl-1,3-phenylene)bis(methylene)]bis-, copper(2+) salt (2:1)
CAS No:7233-30-9
MF:C68H80Cu2N16
MW:1248.56201553345
CID:1755042
PubChem ID:11980643
Update Time:2025-04-21

1H-imidazole, 1,1'-[(2,4,6-trimethyl-1,3-phenylene)bis(methylene)]bis-, copper(2+) salt (2:1) Chemical and Physical Properties

Names and Identifiers

    • 1H-imidazole, 1,1'-[(2,4,6-trimethyl-1,3-phenylene)bis(methylene)]bis-, copper(2+) salt (2:1)
    • dicopper,1-[[3-(imidazol-1-ylmethyl)-2,4,6-trimethylphenyl]methyl]imidazole
    • 7233-30-9
    • Inchi: 1S/4C17H20N4.2Cu/c4*1-13-8-14(2)17(10-21-7-5-19-12-21)15(3)16(13)9-20-6-4-18-11-20;;/h4*4-8,11-12H,9-10H2,1-3H3;;/q;;;;2*+2
    • InChI Key: AQGBUJDONKWSBM-UHFFFAOYSA-N
    • SMILES: [Cu+2].[Cu+2].N1C=CN(CC2C(C)=CC(C)=C(C=2C)CN2C=CN=C2)C=1.N1C=CN(CC2C(C)=CC(C)=C(C=2C)CN2C=CN=C2)C=1.N1C=CN(CC2C(C)=CC(C)=C(C=2C)CN2C=CN=C2)C=1.N1C=CN(CC2=C(C)C=C(C)C(=C2C)CN2C=CN=C2)C=1

Computed Properties

  • Exact Mass: 1246.534
  • Monoisotopic Mass: 1246.534
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 86
  • Rotatable Bond Count: 16
  • Complexity: 305
  • Covalently-Bonded Unit Count: 6
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 143A^2

Experimental Properties

  • Boiling Point: 515°C at 760 mmHg
  • Flash Point: 265.3°C

1H-imidazole, 1,1'-[(2,4,6-trimethyl-1,3-phenylene)bis(methylene)]bis-, copper(2+) salt (2:1) Related Literature

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